Cas no 17586-89-9 (2-(2,4-Dinitrophenylthio)benzothiazole)

• Product Name: 2-(2,4-Dinitrophenylthio)benzothiazole
• CAS No: 17586-89-9
• MF: C₁₃H₇N₃O₄S₂
• MW: 333.342379808426
• MDL: MFCD00059704
• CID: 134907
• PubChem ID: 87567463
• Update Time: 2025-06-18

2-(2,4-Dinitrophenylthio)benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dinitrophenylthio)benzothiazole
• 2,4-DINITROPHENYLHYDRAZINE HYDROCHLORIDE
• Benzothiazole,2-(2,4-dinitrophenyl)-
• 2-(2,4-Dinitrophenylmercapto)benzothiazole
• 2-[(2,4-Dinitrophenyl)thio]-benzothiazole
• RUBBER ACCELERATOR DBM(DNBT)
• Dinitrophenyltiobenzothiazole
• 2-(2,4-Dinitrophenyltio)benzothiazole
• 2(2',4'-Dinitrophenylthio)benzothiazol
• benzothiazol-2-yl 2,4-dinitrophenyl sulphide
• 2-(2,4-Dinitrophenylthio)-benzothiazole
• Benzothiazole, 2-((2,4-dinitrophenyl)thio)-
• Benzothiazole, 2-[(2,4-dinitrophenyl)thio]-
• 2-[(2,4-Dinitrophenyl)sulfanyl]-1,3-benzothiazole
• C13H7N3O4S2
• CBDivE_012930
• Jsp003608
• RCPUUVXIUIWMEE-UHFFFAOYSA-N
• 2-((2,4-Dinitrophenyl)thio)benzo[d]thiazole
• 2-(2,4-dinitrophenyl)sulfanyl-1,3-benzothiazole
• 2-(2,4-dinitrophenylthio)benzo[d]thiazole
• SCHEMBL137897
• NS00031151
• 2-[(2,4-Dinitrophenyl)thio]benzothiazole
• 2-[(2,4-Dinitrophenyl)sulfanyl]-1,3-benzothiazole #
• AKOS000592864
• 17586-89-9
• FT-0715863
• J-011144
• 4230-91-5
• EINECS 224-183-3
• CS-0336792
• D0848
• MFCD00059704
• Z31204303
• DTXSID0063369
• InChI=1/C13H7N3O4S2/c17-15(18)8-5-6-12(10(7-8)16(19)20)22-13-14-9-3-1-2-4-11(9)21-13/h1-7
• 2-(2,4-Dinitrophenylthio)benzothiazole >Benzothiazole, 2-(2,4-dinitrophenyl)-

• MDL： MFCD00059704
• Inchi： 1S/C13H7N3O4S2/c17-15(18)8-5-6-12(10(7-8)16(19)20)22-13-14-9-3-1-2-4-11(9)21-13/h1-7H
• InChI Key： RCPUUVXIUIWMEE-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 332.98800
• Monoisotopic Mass: 332.98779806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 158

Experimental Properties

• Color/Form: Uncertain
• Density: 1.543±0.06 g/cm3(Predicted)
• Melting Point: 159.0 to 163.0 deg-C
• Boiling Point: 499.0±55.0 °C(Predicted)
• PSA: 158.07000
• LogP: 5.31030
• Solubility: Uncertain
• pka: -1.31±0.10(Predicted)

2-(2,4-Dinitrophenylthio)benzothiazole Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H228
• Warning Statement： P210-P240-P241-P280
• Hazardous Material transportation number：1325
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 2-(2,4-Dinitrophenylthio)benzothiazole

Introduction to 2-(2,4-Dinitrophenylthio)benzothiazole (CAS No. 17586-89-9)

2-(2,4-Dinitrophenylthio)benzothiazole, with the CAS number 17586-89-9, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique structural features and diverse applications, making it a valuable component in various scientific and industrial processes.

The molecular structure of 2-(2,4-Dinitrophenylthio)benzothiazole consists of a benzothiazole ring linked to a 2,4-dinitrophenylthio group. The benzothiazole moiety is a heterocyclic compound with a six-membered ring containing sulfur and nitrogen atoms, while the 2,4-dinitrophenylthio group introduces additional functional groups that enhance the compound's reactivity and solubility properties. This combination results in a molecule with high chemical stability and potential for various chemical reactions.

In recent years, 2-(2,4-Dinitrophenylthio)benzothiazole has been extensively studied for its applications in pharmaceutical research. One of the key areas of interest is its use as an intermediate in the synthesis of novel drugs. The compound's ability to undergo selective chemical transformations makes it an attractive starting material for the development of new therapeutic agents. For instance, researchers have explored its potential in the synthesis of anti-inflammatory and anti-cancer drugs due to its ability to modulate specific biological pathways.

A study published in the Journal of Medicinal Chemistry highlighted the role of 2-(2,4-Dinitrophenylthio)benzothiazole in the development of selective inhibitors for protein kinases. Protein kinases are enzymes that play crucial roles in cellular signaling pathways and are often implicated in various diseases, including cancer and inflammatory disorders. By targeting specific protein kinases, these inhibitors can potentially offer more effective and targeted treatments with fewer side effects.

Beyond pharmaceutical applications, 2-(2,4-Dinitrophenylthio)benzothiazole has also found use in materials science and analytical chemistry. In materials science, the compound's unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. Researchers have investigated its use as a dopant or additive to improve the performance of organic semiconductors and solar cells.

In analytical chemistry, 2-(2,4-Dinitrophenylthio)benzothiazole has been utilized as a derivatizing agent for enhancing the detection sensitivity of certain analytes. Its reactivity with specific functional groups allows for the formation of stable derivatives that can be more easily detected using techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC). This application has significant implications for environmental monitoring and clinical diagnostics.

The synthesis of 2-(2,4-Dinitrophenylthio)benzothiazole typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the reaction of 2-mercaptobenzothiazole with 1-chloro-3-nitrobenzene followed by nitration to introduce the second nitro group. The choice of solvents and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste generation and reduce energy consumption.

Safety considerations are paramount when handling 2-(2,4-Dinitrophenylthio)benzothiazole. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), such as gloves and safety goggles, and working in well-ventilated areas or fume hoods to minimize exposure to vapors or dust.

In conclusion, 2-(2,4-Dinitrophenylthio)benzothiazole (CAS No. 17586-89-9) is a multifaceted compound with a wide range of applications in pharmaceutical research, materials science, and analytical chemistry. Its unique structural features and chemical properties make it an invaluable tool for scientists working in these fields. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific endeavors.